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Compound of Interest

Compound Name: 3-O-Methyl-D-glucopyranose

Cat. No.: B15543962 Get Quote

An In-Depth Technical Guide to 3-O-Methyl-D-glucopyranose

Abstract
This technical guide provides a comprehensive overview of 3-O-Methyl-D-glucopyranose, a

methylated monosaccharide of significant interest to researchers, scientists, and professionals

in drug development. This document details its chemical and physical properties, CAS

registration numbers, and key applications. Furthermore, it presents a representative

experimental protocol for its use in organic synthesis and visualizes key workflows using the

DOT language. The information is curated to support advanced research and development

activities, from biochemical assays to pharmaceutical synthesis.

Chemical and Physical Properties
3-O-Methyl-D-glucopyranose is a derivative of D-glucose where the hydroxyl group at the C3

position is replaced by a methoxy group. This modification prevents its metabolism in most

biological systems, making it an invaluable tool for studying glucose transport mechanisms.[1]

[2][3] The compound exists as different anomers, which may have distinct CAS numbers.

CAS Numbers:

13224-94-7: Commonly used for 3-O-Methyl-α-D-glucopyranose.[4][5][6]

3370-81-8: Also cited for 3-O-Methyl-D-glucopyranose.[7]
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The quantitative data for this compound are summarized in the table below for ease of

reference and comparison.

Property Value Reference(s)

CAS Number 13224-94-7; 3370-81-8 [1][4][7]

Molecular Formula C₇H₁₄O₆ [1][4][7]

Molecular Weight 194.18 g/mol [1][4][7]

Appearance
White to off-white crystalline

powder
[5][7]

Melting Point 160-169 °C [7]

Optical Rotation [α]²⁵/D
+55° to +57° (c=1% in water +

trace NH₄OH)
[2]

Purity ≥98% (GC or HPLC) [1][7]

Solubility
Water: 50 mg/mL, clear to

slightly hazy
[2]

PubChem ID 247323 [5][7]

MDL Number
MFCD00006608;

MFCD00063266
[2][5][7]

Storage Conditions Store at 0-8 °C [5][7]

Key Applications in Research and Development
3-O-Methyl-D-glucopyranose is a versatile molecule with a range of applications across

pharmaceuticals, biotechnology, and biochemical research.

Pharmaceutical Development: It serves as a crucial building block in the synthesis of

complex glycosides and other carbohydrate-based drugs.[7] Its structure can be leveraged to

enhance the bioavailability and efficacy of active pharmaceutical ingredients.[5]

Biochemical Research: As a non-metabolizable glucose analogue, it is widely used to study

glucose transport systems and carbohydrate metabolism.[2] It helps researchers investigate
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carrier-mediated glucose transport across membranes, such as the blood-brain barrier, and

assess intestinal glucose transport in conditions like diabetes mellitus. It has also been used

to determine intracellular water space in cultured cells.[1]

Biotechnology: In the field of biotechnology, this compound is employed in studies involving

enzyme interactions and in the production of glycosylated proteins, where it can help

improve the stability of therapeutic proteins.[5][7]

Food Industry: It is also used as a sweetener and flavor enhancer, providing a natural

alternative to artificial sweeteners in low-calorie food products.[5][7]

Experimental Protocols
Detailed methodologies are critical for reproducible scientific outcomes. Below is a

representative protocol for the acylation of a pyranoside, a common reaction type for modifying

compounds like 3-O-Methyl-D-glucopyranose. This protocol is adapted from a similar

synthesis of a galactopyranoside ester.[8]

Objective: To synthesize a 6-O-acyl derivative of a methyl-pyranoside via direct acylation.

Materials:

Methyl-β-D-glucopyranoside (or similar pyranoside starting material)

Acyl chloride (e.g., myristoyl chloride)

Dry N,N-dimethylformamide (DMF)

Triethylamine (Et₃N)

Solvents for chromatography (e.g., Chloroform, Methanol)

Silica gel for column chromatography

Thin-Layer Chromatography (TLC) plates (Silica gel G)

5% Sulfuric acid in ethanol (for visualization)
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Procedure:

Reaction Setup: Suspend the starting pyranoside (1.0 molar equivalent) in dry DMF in a

round-bottom flask. Add triethylamine (a slight molar excess) to the suspension.

Cooling: Cool the flask to -5 °C in an ice-salt bath.

Addition of Reagent: Slowly add the acyl chloride (1.1 molar equivalents) dropwise to the

stirred reaction mixture.

Reaction: Maintain the stirring at -5 °C for approximately 6 hours. After this period, allow the

reaction mixture to warm to room temperature and continue stirring overnight.

Monitoring: Monitor the progress of the reaction using TLC. A typical solvent system would

be methanol/chloroform (e.g., 1:6 v/v). The disappearance of the starting material spot and

the appearance of a new product spot indicates reaction progression. Visualize spots by

spraying with 5% H₂SO₄ in ethanol and heating.[9]

Work-up: Once the reaction is complete, quench the mixture by adding cold water.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable

organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with dilute HCl,

saturated NaHCO₃ solution, and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent

using a rotary evaporator at a bath temperature below 40°C.[9] Purify the resulting crude

syrup using silica gel column chromatography.

Characterization: Characterize the final product using methods such as melting point

determination, optical rotation, FTIR, and NMR spectroscopy to confirm its structure and

purity.

Mandatory Visualizations
Diagrams created using the DOT language are provided below to illustrate key workflows and

relationships relevant to 3-O-Methyl-D-glucopyranose.
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Diagram 1: Organic Synthesis Workflow
This diagram outlines the typical workflow for the chemical synthesis and purification of a

derivative of 3-O-Methyl-D-glucopyranose.
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A typical workflow for organic synthesis and purification.
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Diagram 2: Application Pathway
This diagram illustrates the logical flow from the core properties of 3-O-Methyl-D-
glucopyranose to its diverse applications.
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Logical flow from properties to research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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